(2S)-2-Amino-2-(1-phenylcyclopropyl)ethanol;hydrochloride

• IUPAC Name: (2S)-2-amino-2-(1-phenylcyclopropyl)ethanol;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c12-10(8-13)11(6-7-11)9-4-2-1-3-5-9;/h1-5,10,13H,6-8,12H2;1H/t10-;/m1./s1
• InChI Key: CINPICKAKLTAHD-HNCPQSOCSA-N
• Canonical SMILES: C1CC1(C2=CC=CC=C2)C(CO)N.Cl
• Isomeric SMILES: C1CC1(C2=CC=CC=C2)[C@@H](CO)N.Cl
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• CAS RN: 2580100-13-4

Description

(2S)-2-Amino-2-(1-phenylcyclopropyl)ethanol;hydrochloride is a chiral compound that has been extensively studied for its potential therapeutic applications. It is commonly referred to as "PPCE" and has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Acute Alcohol Action and Desensitization of Ligand-Gated Ion Channels This study reviews the biological actions of ethanol through multiple receptors, including ion channels sensitive to pharmacologically relevant ethanol concentrations. It highlights the heterogeneous set of ion channels, structurally unrelated proteins that share the property of gating regulation by a ligand(s). The modulation of receptor desensitization by ethanol is considered a crucial aspect of alcohol pharmacology and its effects in the body, suggesting potential avenues for therapeutic applications in modulating these ion channels (Dopico & Lovinger, 2009).

Therapeutic Applicability of Tyrosol and Hydroxytyrosol for Dentistry This research evaluates the therapeutic potential of tyrosol and hydroxytyrosol, phenolic compounds found in olives, olive oil, and wine, known for their antioxidant, anti-inflammatory, antiviral, and anti-tumor properties. The study aims to direct the application of these phenolic compounds in dentistry, suggesting a potential for developing new treatments that leverage the biochemical properties of these compounds for dental health (Ramos et al., 2020).

Metabolic Fate of Amitriptyline, Nortriptyline and Amitriptylinoxide in Man This review covers the oxidative metabolism of amitriptyline, a widely used tricyclic antidepressant, into various metabolites, including secondary and primary amines, and discusses the implications of these metabolic pathways for therapeutic efficacy and toxicity. The study provides insights into the complex interactions between drug metabolism and therapeutic outcomes, with potential implications for the development of new therapeutic agents (Breyer‐Pfaff, 2004).

Environmental Agents Triggering Massive Apoptotic Neurodegeneration This research reviews environmental agents, including ethanol, that can cause large numbers of neurons in the developing brain to undergo apoptosis. It underscores the significance of understanding the molecular mechanisms underlying ethanol's effects on the developing brain, which could lead to interventions to mitigate the neurological damage caused by fetal alcohol syndrome and other conditions (Olney et al., 2000).